Cas no 89499-30-9 (2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-)

2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo- structure
89499-30-9 structure
Product Name:2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-
CAS No:89499-30-9
MF:C7H6BrNO3S
MW:264.096439838409
CID:598745
PubChem ID:13205569
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-
    • 4-acetamido-5-bromothiophene-2-carboxylic acid
    • 89499-30-9
    • DTXSID50527611
    • Inchi: 1S/C7H6BrNO3S/c1-3(10)9-4-2-5(7(11)12)13-6(4)8/h2H,1H3,(H,9,10)(H,11,12)
    • InChI Key: QTXIXZORJYUFSM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=O)O)S1)NC(C)=O

Computed Properties

  • Exact Mass: 262.92518g/mol
  • Monoisotopic Mass: 262.92518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 94.6Ų
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